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Cat. No.: B1207367

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The H74 monoclonal antibody is a valuable tool for the detection of the human B7-H4 (also

known as VTCN1, B7x, or B7S1) protein by flow cytometry. B7-H4 is a type I transmembrane

protein belonging to the B7 family of co-stimulatory and co-inhibitory molecules. It plays a

crucial role in immune regulation, primarily acting as a negative regulator of T-cell mediated

immunity.[1][2][3][4] The H74 antibody has been widely reported for use in flow cytometric

analysis to identify and quantify B7-H4 expression on various cell types, including activated T-

cells, B-cells, monocytes, and dendritic cells.[1][5] Notably, aberrant overexpression of B7-H4

has been documented in several human cancers, such as those of the lung, breast, and ovary,

making it a significant area of interest for cancer immunology research and therapeutic

development.[1][5]

These application notes provide a detailed protocol for the use of the H74 antibody in flow

cytometry for cell surface staining, alongside representative data and a diagram of the B7-H4

signaling pathway.
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Data Presentation
The following table summarizes representative quantitative data on B7-H4 expression on

human immune cells as determined by flow cytometry. It is important to note that expression

levels can vary depending on the cell type, activation state, and disease context.

Cell Type Marker
Percentage of B7-
H4 Positive Cells
(Mean ± SEM)

Reference

Tumor-Associated

Macrophages

(Ovarian Cancer

Ascites)

CD14+ ~70% [6]

Circulating Monocytes

(Gastric Cancer

Patients)

CD14+ 4.9 ± 4.8% [5]

Circulating Monocytes

(Normal Controls)
CD14+ 2.0 ± 1.4% [5]

Tumor-Associated

Macrophages (Gastric

Cancer Tissue)

CD14+ 13.3 ± 6.8% [5]

CD4+CD25+

Regulatory T-cells

(Ovarian Cancer

Ascites)

CD3+CD4+CD25+ <10% [6]

Note: The H74 antibody has been tested by flow cytometric analysis of transiently transfected

human B7-H4 cells.[1][7]

B7-H4 Signaling Pathway
B7-H4 is an immune checkpoint molecule that delivers an inhibitory signal to T-lymphocytes,

although its definitive receptor on T-cells is yet to be fully characterized.[1] This inhibitory

function is thought to suppress T-cell proliferation, cell cycle progression, and the production of
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cytokines such as IL-2.[1][5] In the tumor microenvironment, the upregulation of B7-H4 on

cancer cells or tumor-associated macrophages can contribute to immune evasion by

dampening the anti-tumor T-cell response.[5][8]
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Conceptual Diagram of B7-H4 Mediated T-Cell Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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